1-[(2,2-dichlorovinyl)sulfonyl]-4-methylbenzene

• IUPAC Name: 1-(2,2-dichloroethenylsulfonyl)-4-methylbenzene
• InChI: InChI=1S/C9H8Cl2O2S/c1-7-2-4-8(5-3-7)14(12,13)6-9(10)11/h2-6H,1H3
• InChI Key: APFAPRPRHJTPDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C=C(Cl)Cl
• Molecular Formula: C9H8Cl2O2S
• DSSTOX Substance ID: DTXSID201234870
• Molecular Weight: 251.13 g/mol
• CAS RN: 30749-26-9

Description

1-[(2,2-dichlorovinyl)sulfonyl]-4-methylbenzene, commonly known as DCMF, is a synthetic chemical compound that has gained attention in the scientific research community due to its potential applications in various fields.

Scientific Research Applications

DCMF has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, DCMF has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In materials science, DCMF has been used as a building block for the synthesis of new materials with interesting properties. In environmental science, DCMF has been studied as a potential pollutant due to its persistence in the environment.

Mechanism of Action

The mechanism of action of DCMF is not fully understood, but it is believed to involve the inhibition of enzymes involved in DNA synthesis and repair. This leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
DCMF has been shown to have both biochemical and physiological effects. Biochemically, DCMF has been shown to inhibit the activity of DNA polymerase and topoisomerase enzymes, which are essential for DNA synthesis and repair. Physiologically, DCMF has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using DCMF in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, DCMF is also highly toxic and must be handled with care. Additionally, its persistence in the environment may pose a risk to laboratory workers and the environment.

Future Directions

There are several future directions for research on DCMF. One area of interest is the development of new anticancer agents based on the structure of DCMF. Another area of interest is the synthesis of new materials using DCMF as a building block. Finally, the environmental impact of DCMF and its potential for remediation should be further investigated.
In conclusion, DCMF is a synthetic chemical compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on DCMF is needed to fully understand its potential and limitations.

Synthesis Methods

DCMF can be synthesized through a multi-step process starting from 4-methylbenzene. The first step involves the chlorination of 4-methylbenzene to form 1-chloro-4-methylbenzene. This intermediate is then reacted with thionyl chloride to produce 1-(chlorosulfonyl)-4-methylbenzene. Finally, the addition of 2,2-dichloroethene to 1-(chlorosulfonyl)-4-methylbenzene yields DCMF.